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Compound of Interest

Compound Name: Urease-IN-16
Cat. No.: B15608527
Get Quote
\ J

For Immediate Release

This technical guide provides an in-depth overview of Urease-IN-16, a potent urease inhibitor.
Designed for researchers, scientists, and professionals in drug development, this document
details the compound's properties, synthesis, and mechanism of action, supported by
experimental protocols and data-driven visualizations.

Core Compound Properties

Urease-IN-16, also identified as compound 4e in recent literature, is a Biginelli adduct featuring
a boronic acid group.[1] It has demonstrated significant potential in the inhibition of urease, a
key enzyme in the metabolism of urea.
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Property Value Reference
CAS Number 1203704-26-0 [2]
Molecular Formula C14H17BN204S [2]
Molecular Weight 320.17 g/mol [2]
ICso0 132 pmol/L [2]
Inhibition Type Mixed Inhibitor [1]

Synthesis and Characterization

The synthesis of Urease-IN-16 is achieved through a multi-step process involving the Biginelli
reaction. A detailed experimental protocol is outlined below.

Experimental Protocol: Synthesis of Urease-IN-16

A general procedure for the synthesis of Biginelli adducts derived from formylphenyl boronic
acids, such as Urease-IN-16, involves the following steps:

¢ Reaction Setup: In a round-bottom flask, combine the respective formylphenyl boronic acid,
a [3-ketoester (e.g., ethyl acetoacetate), and urea or thiourea.

¢ Solvent and Catalyst: Add a suitable solvent, such as ethanol, and a catalytic amount of an
acid (e.g., hydrochloric acid).

o Reflux: Heat the reaction mixture to reflux for a specified period, typically several hours,
while monitoring the reaction progress by thin-layer chromatography (TLC).

« [solation: After completion, cool the reaction mixture to room temperature. The product often
precipitates and can be collected by filtration.

 Purification: The crude product is then purified by recrystallization from an appropriate
solvent to yield the final compound.

o Characterization: The structure and purity of the synthesized Urease-IN-16 are confirmed
using spectroscopic methods such as *H NMR, 3C NMR, and mass spectrometry.
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Note: The specific molar ratios, reaction times, and purification solvents can be found in the
primary literature.

Biological Activity and Mechanism of Action

Urease-IN-16 functions as a mixed inhibitor of urease.[1] Its inhibitory action is attributed to the
coordination of the boronic acid and carbonyl oxygen atoms with the nickel ions present in the
active site of the urease enzyme.[1] This interaction disrupts the catalytic activity of the
enzyme, preventing the hydrolysis of urea.

Experimental Protocol: Urease Inhibition Assay

The inhibitory activity of Urease-IN-16 against urease can be determined using a
spectrophotometric assay based on the Berthelot method.

o Reagent Preparation:

o Prepare a stock solution of Jack bean urease in a suitable buffer (e.g., phosphate buffer,
pH 7.4).

o Prepare a stock solution of urea in the same buffer.

o Prepare stock solutions of Urease-IN-16 at various concentrations in a suitable solvent
(e.g., DMSO).

o Assay Procedure:

[¢]

In a 96-well plate, add a defined volume of the urease enzyme solution.

[¢]

Add the test compound (Urease-IN-16) at different concentrations to the wells.

[e]

Pre-incubate the enzyme and inhibitor at a controlled temperature (e.g., 37°C) for a
specific duration.

[e]

Initiate the enzymatic reaction by adding the urea substrate solution.

o

Incubate the reaction mixture for a set time.
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o Stop the reaction and measure the amount of ammonia produced using the Berthelot
reagents.

o Read the absorbance at a specific wavelength (typically around 625-630 nm).

o Data Analysis:
o Calculate the percentage of urease inhibition for each concentration of Urease-IN-16.

o Determine the ICso value by plotting the percentage of inhibition against the logarithm of
the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing the Science

To better illustrate the concepts discussed, the following diagrams have been generated.
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Figure 1. Experimental workflow for the synthesis and testing of Urease-IN-16.
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Figure 2. Proposed mechanism of Urease-IN-16 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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